Cas no 1262010-40-1 ([1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6'-chloro-4-fluoro-, 3-methyl ester)

• Product Name: [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6'-chloro-4-fluoro-, 3-methyl ester
• CAS No: 1262010-40-1
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322209
• CID: 2769100
• Update Time: 2025-08-03

[1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6'-chloro-4-fluoro-, 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6'-chloro-4-fluoro-, 3-methyl ester

• MDL： MFCD18322209
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)11-6-8(3-5-13(11)17)10-7-9(14(18)19)2-4-12(10)16/h2-7H,1H3,(H,18,19)
• InChI Key： UTUOGTJYFPVRCK-UHFFFAOYSA-N
• SMILES： C1(C2=C(Cl)C=CC(C(O)=O)=C2)=CC=C(F)C(C(OC)=O)=C1

Additional information on [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6'-chloro-4-fluoro-, 3-methyl ester

Introduction to [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6'-chloro-4-fluoro-, 3-methyl ester (CAS No. 1262010-40-1)

[1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6'-chloro-4-fluoro-, 3-methyl ester] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number [CAS No. 1262010-40-1], belongs to a class of biphenyl derivatives that exhibit unique structural and functional properties. The presence of multiple substituents, including a chloro group at the 6'-position and a fluoro group at the 4-fluoro position, along with a methyl ester at the 3-methyl position, contributes to its distinct chemical behavior and potential applications.

The biphenyl core structure is well-known for its stability and versatility in various chemical applications. In pharmaceuticals, biphenyl derivatives are often explored for their potential as bioactive molecules due to their ability to interact with biological targets in complex ways. The 3,3'-dicarboxylic acid moiety introduces functionality that can be further modified or utilized in the synthesis of more complex molecules. This makes [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6'-chloro-4-fluoro-, 3-methyl ester] a valuable intermediate in the development of new drugs and materials.

Recent research has highlighted the importance of fluorinated and chlorinated aromatic compounds in medicinal chemistry. The fluoro group at the 4-position and the chloro group at the 6'-position are particularly significant because they can influence the metabolic stability, lipophilicity, and binding affinity of a molecule. These properties are crucial for designing drugs that are both effective and have a favorable pharmacokinetic profile. Studies have shown that fluorine atoms can enhance the binding affinity of drug candidates to their target proteins by increasing hydrophobic interactions and reducing rotation around certain bonds.

The methyl ester group at the 3-methyl position adds another layer of complexity to this compound. Ester groups are commonly found in natural products and pharmaceuticals, where they can serve as protective groups or be hydrolyzed to introduce carboxylic acid functionality. In the context of [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6'-chloro-4-fluoro-, 3-methyl ester], this ester group could be strategically removed or modified to access different derivatives with tailored properties.

In materials science, biphenyl derivatives are also of interest due to their potential as building blocks for advanced materials. The rigid structure of biphenyl can contribute to the thermal stability and mechanical strength of polymers and other materials. Additionally, the presence of electron-withdrawing groups like carboxylic acids and halogens can modulate electronic properties, making these compounds suitable for applications in organic electronics and optoelectronics.

One area where [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6'-chloro-4-fluoro-, 3-methyl ester] shows promise is in the development of fluorescent probes and bioimaging agents. Fluorescent compounds are widely used in biological research for tracking cellular processes, diagnosing diseases, and developing new therapeutic strategies. The combination of a biphenyl core with fluorine and chlorine substituents can enhance fluorescence properties while also allowing for specific interactions with biological targets.

Another emerging application is in the field of catalysis. Transition metal-catalyzed reactions involving biphenyl derivatives have been extensively studied due to their ability to form stable complexes with metals like palladium and copper. These complexes can be used as catalysts for various transformations, including cross-coupling reactions that are crucial for constructing complex organic molecules.

The synthesis of [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6'-chloro-4-fluoro-, 3-methyl ester] involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions to introduce the chloro and fluoro groups, esterification to install the methyl ester moiety, and condensation reactions to form the dicarboxylic acid bridge between the two biphenyl units.

In conclusion, [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 6'-chloro-4-fluoro-, 3-methyl ester] is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable building block for developing new drugs, advanced materials, fluorescent probes, bioimaging agents, and catalysts. Continued research into this compound is likely to yield further insights into its applications and pave the way for innovative solutions in various scientific fields.